Cas no 7253-50-1 (1H-Isoindolium,2-[6-(diethylmethylammonio)hexyl]octahydro-2-methyl-, iodide (1:2))
7253-50-1 structure
Product Name:1H-Isoindolium,2-[6-(diethylmethylammonio)hexyl]octahydro-2-methyl-, iodide (1:2)
CAS No:7253-50-1
MF:C20H42IN2
MW:437.465358257294
CID:575724
PubChem ID:54609762
Update Time:2025-04-19
1H-Isoindolium,2-[6-(diethylmethylammonio)hexyl]octahydro-2-methyl-, iodide (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindolium,2-[6-(diethylmethylammonio)hexyl]octahydro-2-methyl-, iodide (1:2)
- diethyl-methyl-[6-(2-methyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-2-ium-2-yl)hexyl]azanium,iodide
- NSC-58223
- diethyl-methyl-[6-(2-methyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-2-ium-2-yl)hexyl]azanium;iodide
- 7253-50-1
- NSC58223
- DTXSID50715011
-
- Inchi: 1S/C20H42N2.HI/c1-5-21(3,6-2)15-11-7-8-12-16-22(4)17-19-13-9-10-14-20(19)18-22;/h19-20H,5-18H2,1-4H3;1H/q+2;/p-1
- InChI Key: QSUGYRCLKONHDE-UHFFFAOYSA-M
- SMILES: [I-].[N+]1(C)(CCCCCC[N+](C)(CC)CC)CC2CCCCC2C1
Computed Properties
- Exact Mass: 310.33506
- Monoisotopic Mass: 437.239
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 308
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
Experimental Properties
- PSA: 0
1H-Isoindolium,2-[6-(diethylmethylammonio)hexyl]octahydro-2-methyl-, iodide (1:2) Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
7253-50-1 (1H-Isoindolium,2-[6-(diethylmethylammonio)hexyl]octahydro-2-methyl-, iodide (1:2)) Related Products
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